2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine hydrochloride

Specification

• CAS No.: 1822844-38-1
• Molecular Formula: C10H18ClN3
• Molecular Weight: 215.72 g/mol
• IUPAC Name: 2-[2-(2-methylpropyl)pyrazol-3-yl]cyclopropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C10H17N3.ClH/c1-7(2)6-13-10(3-4-12-13)8-5-9(8)11;/h3-4,7-9H,5-6,11H2,1-2H3;1H
• Standard InChI Key: YDCOHZKKCZZNHW-UHFFFAOYSA-N
• SMILES: CC(C)CN1C(=CC=N1)C2CC2N.Cl
• Canonical SMILES: CC(C)CN1C(=CC=N1)C2CC2N.Cl

Introduction

Chemical Identity and Structural Characteristics

Basic Chemical Information

2-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine hydrochloride is identified by its CAS number 1822844-38-1 and possesses a unique chemical structure combining several functional groups. The compound has a molecular formula of C10H18ClN3 and a molecular weight of 215.72 g/mol, placing it in the category of medium-sized heterocyclic compounds.

Structural Features

The compound's structure is characterized by several key components:

• A cyclopropane ring with an amine substituent

• A pyrazole ring (five-membered heterocycle with two adjacent nitrogen atoms)

• An isobutyl (2-methylpropyl) group attached to the pyrazole nitrogen

• A hydrochloride salt formation

This combination of functional groups creates a unique chemical entity with specific reactivity patterns and potential biological interactions.

Physical and Chemical Properties

Physicochemical Profile

The compound exists as a hydrochloride salt, which typically enhances water solubility compared to the free base form. The standard minimum purity specification for commercially available samples is ≥95%, making it suitable for research applications.

Property	Value
CAS Number	1822844-38-1
Molecular Formula	C10H18ClN3
Molecular Weight	215.72 g/mol
Minimum Purity Specification	95%
Physical State	Solid
Storage Recommendation	Cool, dry place
Transport Classification	Non-hazardous material (DOT/IATA)

Research Applications and Restrictions

Intended Uses

The compound is specifically marketed for research and development applications, particularly for in-vitro studies conducted in controlled laboratory settings. The presence of both amine and heterocyclic functionalities makes it potentially useful for various chemical and biochemical investigations.

Structural Comparison and Related Compounds

Future Research Perspectives

Knowledge Gaps

Based on the limited information available in the search results, several knowledge gaps exist regarding this compound:

• Detailed mechanistic studies of its chemical reactivity

• Comprehensive biological activity screening

• Structure-activity relationship data comparing it with close analogs

• Optimization of synthetic routes and scalability

These gaps represent opportunities for future research to better understand the properties and potential applications of this compound.